Cas no 2138005-02-2 (4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane)
4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane
- 2138005-02-2
- EN300-843582
- 4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane
-
- Inchi: 1S/C12H19BrN4O/c13-8-10-9-17(16-15-10)11-1-6-18-12(7-11)2-4-14-5-3-12/h9,11,14H,1-8H2
- InChI Key: BSJBKQPYJRBYSF-UHFFFAOYSA-N
- SMILES: BrCC1=CN(C2CCOC3(CCNCC3)C2)N=N1
Computed Properties
- Exact Mass: 314.07422g/mol
- Monoisotopic Mass: 314.07422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52Ų
4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843582-1g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 1g |
$1100.0 | 2023-09-02 | ||
| Enamine | EN300-843582-5g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 5g |
$3189.0 | 2023-09-02 | ||
| Enamine | EN300-843582-10g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 10g |
$4729.0 | 2023-09-02 | ||
| Enamine | EN300-843582-0.05g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 95.0% | 0.05g |
$924.0 | 2025-03-21 | |
| Enamine | EN300-843582-0.1g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 95.0% | 0.1g |
$968.0 | 2025-03-21 | |
| Enamine | EN300-843582-0.25g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 95.0% | 0.25g |
$1012.0 | 2025-03-21 | |
| Enamine | EN300-843582-0.5g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 95.0% | 0.5g |
$1056.0 | 2025-03-21 | |
| Enamine | EN300-843582-1.0g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 95.0% | 1.0g |
$1100.0 | 2025-03-21 | |
| Enamine | EN300-843582-2.5g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 95.0% | 2.5g |
$2155.0 | 2025-03-21 | |
| Enamine | EN300-843582-5.0g |
4-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane |
2138005-02-2 | 95.0% | 5.0g |
$3189.0 | 2025-03-21 |
4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane
Comprehensive Overview of 4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro[5.5]undecane (CAS No. 2138005-02-2)
The compound 4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro[5.5]undecane (CAS No. 2138005-02-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure, combined with the reactive bromomethyl and 1,2,3-triazole moieties, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a click chemistry building block, enabling rapid modular synthesis of complex molecules.
In recent years, the demand for spirocyclic compounds like this has surged due to their conformational rigidity and enhanced bioavailability. The 1-oxa-9-azaspiro[5.5]undecane core is structurally analogous to fragments found in CNS-active drugs, sparking investigations into neurological applications. Meanwhile, the triazole ring’s hydrogen-bonding capacity aligns with current trends in fragment-based drug design (FBDD), a hot topic in AI-assisted molecular modeling searches.
From a synthetic chemistry perspective, the bromomethyl group offers strategic diversification points via nucleophilic substitution or cross-coupling reactions. This aligns with industry efforts to develop green chemistry protocols, as evidenced by frequent searches for "sustainable bromomethylation techniques." The compound’s stability under physiological conditions also makes it relevant to prodrug development, addressing the growing need for targeted drug delivery systems.
Analytical characterization of CAS 2138005-02-2 typically involves advanced techniques like 2D NMR and high-resolution mass spectrometry (HRMS), reflecting the precision required in modern pharmacophore analysis. Its physicochemical properties (logP, PSA) suggest blood-brain barrier permeability, a key consideration in neurotherapeutic research—a trending topic in academic publications and patent filings.
Notably, the 1,2,3-triazol-1-yl linkage demonstrates remarkable metabolic stability, addressing a common pain point in medicinal chemistry. This feature has driven its adoption in bioconjugation strategies, particularly in antibody-drug conjugate (ADC) development—a field experiencing exponential growth according to recent PubMed analytics.
As regulatory agencies emphasize structural novelty in patent applications, compounds like 4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro[5.5]undecane gain strategic importance. Its synthetic accessibility from commercially available spirocyclic ketones responds to industry demands for scalable intermediates, as frequently queried in chemical supplier databases.
Ongoing research explores its potential in covalent inhibitor design, leveraging the electrophilic bromomethyl group for targeted protein modification. This application taps into the booming interest in irreversible inhibitors for oncology targets, a subject dominating recent conference proceedings.
The compound’s chiral spirocenter also positions it as a candidate for asymmetric synthesis studies, coinciding with renewed focus on stereoselective transformations in process chemistry. Computational studies suggest its scaffold could mimic natural product architectures, answering the pharmaceutical industry’s call for bioinspired drug design approaches.
With the rise of AI-driven retrosynthesis tools, molecules like CAS 2138005-02-2 serve as ideal test cases for algorithm validation. Its balanced complexity and synthetic tractability make it a frequent reference in machine learning studies—a nexus between computational and experimental chemistry that dominates current literature.
In material science, the compound’s rigid spiro framework shows promise for designing high-performance polymers, particularly in optoelectronic applications. This connects to trending searches about "triazole-containing semiconductors," reflecting cross-disciplinary interest.
Quality control protocols for this compound emphasize HPLC purity thresholds >98%, meeting stringent requirements for preclinical studies. Such specifications respond to increasing regulatory scrutiny of impurity profiles in drug development—a major concern in recent FDA guidance documents.
As the scientific community prioritizes molecular complexity with synthetic efficiency, 4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro[5.5]undecane exemplifies this dual demand. Its continuing relevance ensures it remains a subject of active investigation across multiple chemistry subdisciplines.
2138005-02-2 (4-4-(bromomethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)